Cas no 28194-09-4 (4,5-diiodo-1H-1,2,3-triazole)

4,5-Diiodo-1H-1,2,3-triazole is a halogenated heterocyclic compound featuring two iodine atoms at the 4 and 5 positions of the triazole ring. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly in click chemistry and cross-coupling reactions. The presence of iodine enhances its utility in halogen-bonding interactions and as a precursor for further functionalization. Its stability under standard conditions ensures ease of handling, while its electron-deficient triazole core facilitates diverse transformations. This compound is particularly useful in pharmaceutical and materials science research, where precise molecular modifications are required. Its well-defined reactivity profile makes it a reliable choice for advanced synthetic applications.

4,5-diiodo-1H-1,2,3-triazole structure

Product Name:4,5-diiodo-1H-1,2,3-triazole

CAS No:28194-09-4

MF:C₂HI₂N₃

MW:320.858383893967

CID:3042749

PubChem ID:46318349

Update Time:2025-06-07

4,5-diiodo-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

- 4,5-Diiodo-1H-1,2,3-triazole
- 4,5-diiodo-2H-triazole
- 4,5-Diiodo-2H-1,2,3-triazole
- 1H-1,2,3-triazole, 4,5-diiodo-
- AT22830
- J3.527.093K
- 4,5-diiodo-1H-triazole
- DB-425703
- SY390349
- EN300-7360481
- 28194-09-4
- LS-04361
- CS-0208102
- 4,5-Diiodo-1H-1,2,3-triazole, 95%
- 1248676-03-0
- SCHEMBL10834592
- ALBB-013894
- BIEAMRHKHMPDPL-UHFFFAOYSA-N
- MFCD15146495
- AKOS005174474
- 4,5-diiodo-1H-1,2,3-triazole
- Inchi： 1S/C2HI2N3/c3-1-2(4)6-7-5-1/h(H,5,6,7)
- InChI Key： BIEAMRHKHMPDPL-UHFFFAOYSA-N
- SMILES： IC1C(=NNN=1)I

Computed Properties

Exact Mass: 320.82599g/mol
Monoisotopic Mass: 320.82599g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 60
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 41.6

4,5-diiodo-1H-1,2,3-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	063712-500mg	4,5-Diiodo-1H-1,2,3-triazole	28194-09-4		500mg	5119CNY	2021-05-07
TRC	D054990-100mg	4,5-Diiodo-1H-1,2,3-triazole	28194-09-4		100mg	$ 185.00	2022-06-06
TRC	D054990-250mg	4,5-Diiodo-1H-1,2,3-triazole	28194-09-4		250mg	$ 380.00	2022-06-06
TRC	D054990-500mg	4,5-Diiodo-1H-1,2,3-triazole	28194-09-4		500mg	$ 600.00	2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	063712-500mg	4,5-Diiodo-1H-1,2,3-triazole	28194-09-4		500mg	5119.0CNY	2021-07-13
Enamine	EN300-7360481-0.05g	4,5-diiodo-1H-1,2,3-triazole	28194-09-4	95%	0.05g	$91.0	2023-06-01
Enamine	EN300-7360481-0.1g	4,5-diiodo-1H-1,2,3-triazole	28194-09-4	95%	0.1g	$135.0	2023-06-01
Enamine	EN300-7360481-0.25g	4,5-diiodo-1H-1,2,3-triazole	28194-09-4	95%	0.25g	$194.0	2023-06-01
Enamine	EN300-7360481-0.5g	4,5-diiodo-1H-1,2,3-triazole	28194-09-4	95%	0.5g	$306.0	2023-06-01
Enamine	EN300-7360481-1.0g	4,5-diiodo-1H-1,2,3-triazole	28194-09-4	95%	1g	$392.0	2023-06-01